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Compound Name: 5-methylfuran-3-carboxylic Acid

Cat. No.: B1584690

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Niche
Furan Derivative

The furan ring system is a cornerstone in medicinal chemistry, forming the structural core of
numerous natural products and synthetic drugs. Its unique electronic properties and ability to
participate in various chemical transformations make it a privileged scaffold in the design of
novel therapeutic agents. Within this vast chemical space, 5-methylfuran-3-carboxylic acid
emerges as a compound of interest, offering a unique substitution pattern that invites
exploration for applications in drug discovery and materials science. This technical guide
provides a comprehensive overview of the available knowledge on 5-methylfuran-3-
carboxylic acid, including its chemical identity, physical properties, and a discussion of its
potential synthesis and biological relevance, contextualized within the broader landscape of
furan chemistry.

Core Compound Identity and Physicochemical
Properties

Precise identification and understanding of a compound's physical characteristics are
fundamental to its application in research and development. 5-Methylfuran-3-carboxylic acid
is registered under CAS Number 21984-93-0.[1] The structural and physical data for this
compound are summarized in the table below.
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Identifier Value Source
CAS Number 21984-93-0 [1]
Molecular Formula CeHeOs3 [2]
Molecular Weight 126.11 g/mol [2]

5-methylfuran-3-carboxylic
IUPAC Name

acid
Synonyms 5-methyl-3-furoic acid [1]
Melting Point 119 °C [1]
Boiling Point 194.21 °C at 760 mmHg [1]
SMILES CC1=CC(=C01)C(=0)O [3]

INChl=1S/C6H603/c1-4-2-5(3-
InChl [3]
9-4)6(7)8/h2-3H,1H3,(H,7,8)

It is important to note that while some commercial suppliers provide the melting and boiling
points, comprehensive data on solubility in various solvents remains largely unpublished.
Researchers should perform solubility tests to determine appropriate solvent systems for their
specific applications.

Synthesis Strategies: A Proposed Approach

A definitive, peer-reviewed synthesis protocol for 5-methylfuran-3-carboxylic acid is not
readily available in contemporary chemical literature. However, leveraging established
methodologies for the synthesis of substituted furan-3-carboxylic acids, a plausible and logical
synthetic route can be proposed. A common strategy involves the construction of the furan ring
followed by functional group manipulations. One such approach could start from readily
available precursors, as outlined below.

Proposed Retrosynthetic Analysis and Forward
Synthesis
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A logical disconnection approach points towards a Paal-Knorr furan synthesis or a related
cyclization strategy. The following diagram illustrates a potential forward synthesis.
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Caption: A proposed synthetic workflow for 5-methylfuran-3-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a hypothetical, yet chemically sound, procedure based on established
organic chemistry principles for the synthesis of related furan derivatives.

Step 1: Synthesis of Ethyl 5-methylfuran-3-carboxylate

e Reaction Setup: To a solution of sodium ethoxide (prepared from sodium in absolute ethanol)
in a round-bottom flask equipped with a reflux condenser and a dropping funnel, add ethyl
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acetoacetate dropwise at 0 °C.

» Addition of Propargyl Chloride: After the addition is complete, add propargyl chloride
dropwise while maintaining the temperature below 10 °C.

o Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 4-6
hours. The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC).

o Workup: After completion, cool the reaction mixture, pour it into ice-water, and extract with
diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by vacuum distillation or column chromatography
on silica gel to yield ethyl 5-methylfuran-3-carboxylate.

Step 2: Hydrolysis to 5-Methylfuran-3-carboxylic acid

o Saponification: Dissolve the ethyl 5-methylfuran-3-carboxylate in a mixture of ethanol and
aqueous sodium hydroxide solution.

» Reaction: Heat the mixture to reflux for 2-3 hours until the ester is completely hydrolyzed
(monitored by TLC).

o Workup: Cool the reaction mixture and remove the ethanol under reduced pressure. Dilute
the residue with water and wash with diethyl ether to remove any unreacted ester.

 Acidification: Cool the aqueous layer in an ice bath and acidify with cold, dilute hydrochloric
acid to precipitate the carboxylic acid.

« |solation and Purification: Collect the precipitate by filtration, wash with cold water, and dry
under vacuum. The crude 5-methylfuran-3-carboxylic acid can be further purified by
recrystallization from a suitable solvent (e.g., water or ethanol-water mixture).

Potential Biological Activity and Applications in
Drug Discovery
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While there is a lack of direct studies on the biological activity of 5-methylfuran-3-carboxylic
acid, the broader family of furan-containing molecules has shown a wide range of
pharmacological effects. This suggests that 5-methylfuran-3-carboxylic acid could serve as a
valuable building block in medicinal chemistry.

Inference from Structurally Related Compounds

Derivatives of furan carboxylic acids have been investigated for various therapeutic
applications, including:

« Antimicrobial and Antifungal Activity: The furan nucleus is present in several compounds with
demonstrated antibacterial and antifungal properties.[4][5]

» Anti-inflammatory Effects: Some furan derivatives have been shown to possess anti-
inflammatory properties.

» Anticancer Potential: A recent study explored quinazolinone derivatives incorporating a 5-
methylfuran-3-ylthio moiety as potential EGFR inhibitors for cancer therapy.[6] Although the
study focused on more complex molecules, it highlights the potential of the 5-methylfuran-3-
yl scaffold in designing targeted anticancer agents.

The carboxylic acid group in 5-methylfuran-3-carboxylic acid provides a key functional
handle for derivatization, allowing for the synthesis of amides, esters, and other functional
groups to modulate pharmacokinetic and pharmacodynamic properties.

Enzymes, Prodrugs,
Receptors |Signaling Proteins

Potential Biological Targets

Kinases,
lon Channels
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Caption: Derivatization potential for exploring biological targets.

Safety and Handling

As with any research chemical, 5-methylfuran-3-carboxylic acid should be handled with
appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and wear
personal protective equipment, including gloves, safety glasses, and a lab coat. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion and Future Outlook

5-Methylfuran-3-carboxylic acid represents a chemical entity with untapped potential. While
the currently available data is limited, its structural features suggest it could be a valuable
building block for the synthesis of novel compounds with interesting biological activities. Further
research is warranted to fully elucidate its physicochemical properties, develop robust and
scalable synthetic routes, and explore its potential in drug discovery and materials science.
This guide serves as a foundational resource to stimulate and support these future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Methylfuran-3-
Carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584690#5-methylfuran-3-carboxylic-acid-cas-
number-and-physical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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